Oryzafuran
Overview
Description
Oryzafuran is a member of the class of 1-benzofurans that is 1-benzofuran substituted by hydroxy groups at positions 4 and 6, a 3,4-dihydroxyphenyl group at position 2 and a methoxy carbonyl at position 3. Isolated from black colored rice bran of Oryza sativa, it exhibits antioxidant activity. It has a role as a metabolite and an antioxidant. It is a member of 1-benzofurans, a polyphenol and a carboxylic ester.
Scientific Research Applications
Inhibitory Effects of Oryzafuran
Oryzafuran has been identified as a compound with potent inhibitory effects on the classical pathway of the complement system. A study isolated oryzafuran from black-colored rice bran and found that it demonstrated significant anticomplement activity, showcasing its potential in modulating immune responses (Moon et al., 2011).
Antioxidant Properties of Oryzafuran
Another research identified a new 2-arylbenzofuran, namely oryzafuran, from the black-colored rice bran of Oryza sativa. The study highlighted the compound's strong antioxidative activity, specifically its effectiveness in a free radical scavenging assay, hinting at its potential in combating oxidative stress-related disorders (Han et al., 2004).
properties
Product Name |
Oryzafuran |
|---|---|
Molecular Formula |
C16H12O7 |
Molecular Weight |
316.26 g/mol |
IUPAC Name |
methyl 2-(3,4-dihydroxyphenyl)-4,6-dihydroxy-1-benzofuran-3-carboxylate |
InChI |
InChI=1S/C16H12O7/c1-22-16(21)14-13-11(20)5-8(17)6-12(13)23-15(14)7-2-3-9(18)10(19)4-7/h2-6,17-20H,1H3 |
InChI Key |
BVFAKXZUPQTNKN-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O |
Origin of Product |
United States |
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